molecular formula C14H19N3O4S B15370891 (R)-3-(5-Nitro-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

(R)-3-(5-Nitro-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

Cat. No.: B15370891
M. Wt: 325.39 g/mol
InChI Key: NNPAZAORSOSARV-LLVKDONJSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(R)-3-(5-Nitro-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a chiral pyrrolidine derivative featuring a tert-butyl carbamate protecting group and a 5-nitro-pyridinylsulfanyl substituent at the 3-position of the pyrrolidine ring. Its molecular formula is C₁₄H₁₉N₃O₄S, with a molar mass of 325.38 g/mol . The compound is structurally characterized by the electron-withdrawing nitro group on the pyridine ring, which enhances its reactivity in substitution or coupling reactions.

Properties

Molecular Formula

C14H19N3O4S

Molecular Weight

325.39 g/mol

IUPAC Name

tert-butyl (3R)-3-(5-nitropyridin-2-yl)sulfanylpyrrolidine-1-carboxylate

InChI

InChI=1S/C14H19N3O4S/c1-14(2,3)21-13(18)16-7-6-11(9-16)22-12-5-4-10(8-15-12)17(19)20/h4-5,8,11H,6-7,9H2,1-3H3/t11-/m1/s1

InChI Key

NNPAZAORSOSARV-LLVKDONJSA-N

Isomeric SMILES

CC(C)(C)OC(=O)N1CC[C@H](C1)SC2=NC=C(C=C2)[N+](=O)[O-]

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(C1)SC2=NC=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a broader class of pyrrolidine-1-carboxylic acid tert-butyl esters with sulfanyl-linked heterocyclic substituents.

Table 1: Key Structural and Physicochemical Comparisons

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituent(s) CAS Number
(R)-3-(5-Nitro-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester C₁₄H₁₉N₃O₄S 325.38 5-Nitro-pyridin-2-ylsulfanyl -
(R)-3-(4-Chloro-5-methyl-pyrimidin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester C₁₄H₂₀ClN₃O₂S 329.85 4-Chloro-5-methyl-pyrimidin-2-ylsulfanyl 1354000-65-9
(R)-3-(5-Nitro-benzooxazol-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester C₁₇H₂₀N₄O₅S 392.43 5-Nitro-benzooxazol-2-ylsulfanyl 1421049-03-7
(R)-3-(2-Hydroxy-ethylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester C₁₁H₂₁NO₃S 259.35 2-Hydroxy-ethylsulfanyl 1353995-69-3
(S)-3-(2-Hydroxy-ethylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester C₁₁H₂₁NO₃S 259.35 2-Hydroxy-ethylsulfanyl (S-configuration) 1354001-09-4

Structural and Electronic Differences

Heterocyclic Substituents: The 5-nitro-pyridinyl group in the target compound introduces strong electron-withdrawing effects, enhancing electrophilic reactivity compared to the 4-chloro-5-methyl-pyrimidinyl analog (less electron-deficient due to methyl substitution) .

Steric and Stereochemical Variations :

  • The hydroxy-ethylsulfanyl analogs () lack aromatic substituents but feature a polar hydroxyl group, improving aqueous solubility. The R vs. S stereochemistry in these compounds could lead to divergent binding affinities in chiral environments, as seen in enantioselective drug interactions.

Molecular Weight and Solubility :

  • The target compound (325.38 g/mol) is heavier than the hydroxy-ethylsulfanyl derivatives (259.35 g/mol), suggesting lower solubility in polar solvents. The nitro group may further reduce solubility compared to halogenated analogs (e.g., chloro-pyrimidinyl derivative in ).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.